Cas no 70289-15-5 (3-Piperidinol,1-butyl-, 3-acetate)
70289-15-5 structure
Product Name:3-Piperidinol,1-butyl-, 3-acetate
CAS No:70289-15-5
MF:C11H21NO2
MW:199.28994345665
CID:571245
PubChem ID:144400
Update Time:2025-04-19
3-Piperidinol,1-butyl-, 3-acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinol,1-butyl-, 3-acetate
- 2-(1-butyl-3-piperidyl)acetic acid
- 2-(1-butylpiperidin-3-yl)acetic acid
- AKOS011983780
- Acetic acid, 1-butyl-3-piperidyl ester
- (1-BUTYLPIPERIDIN-3-YL)ACETIC ACID
- DTXSID20990499
- 70289-15-5
-
- Inchi: 1S/C11H21NO2/c1-2-3-6-12-7-4-5-10(9-12)8-11(13)14/h10H,2-9H2,1H3,(H,13,14)
- InChI Key: MNVLECBWAZLTNW-UHFFFAOYSA-N
- SMILES: OC(CC1CCCN(CCCC)C1)=O
Computed Properties
- Exact Mass: 199.15733
- Monoisotopic Mass: 199.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.994
- Boiling Point: 317.2°C at 760 mmHg
- Flash Point: 145.6°C
- Refractive Index: 1.472
- PSA: 40.54
3-Piperidinol,1-butyl-, 3-acetate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
70289-15-5 (3-Piperidinol,1-butyl-, 3-acetate) Related Products
- 74494-52-3(2-(3-piperidyl)acetic acid)
- 51052-78-9(2-(4-piperidyl)acetic acid)
- 5463-76-3(4-(piperidin-1-yl)butanoic Acid hydrochloride)
- 887587-28-2(2-(4-methylpiperidin-3-yl)acetic acid)
- 68947-43-3(1-Methylpiperidine-4-carboxylic acid)
- 87647-06-1(2-(1-methyl-4-piperidyl)acetic acid)
- 1822-31-7(3-(Piperidin-3-yl)propanoic acid)
- 90950-44-0(4-piperidin-4-ylbutanoic acid)
- 1822-32-8(3-(piperidin-4-yl)propanoic acid)
- 90204-94-7(1-Ethylpiperidine-4-carboxylic acid)
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